Ethyl 2,2,3,3-tetrafluoro-3-[(trifluoroethenyl)oxy]propanoate

• CAS No.: 63389-49-1
• Molecular Formula: C7H5F7O3
• Molecular Weight: 270.10 g/mol
• IUPAC Name: ethyl 2,2,3,3-tetrafluoro-3-(1,2,2-trifluoroethenoxy)propanoate
• InChI: InChI=1S/C7H5F7O3/c1-2-16-5(15)6(11,12)7(13,14)17-4(10)3(8)9/h2H2,1H3
• InChI Key: ONDUGOQBKAPRID-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C(OC(=C(F)F)F)(F)F)(F)F

Description

Ethyl 2,2,3,3-tetrafluoro-3-[(trifluoroethenyl)oxy]propanoate is a fluorinated organic compound. It consists of 5 hydrogen atoms, 7 carbon atoms, 3 oxygen atoms, and 7 fluorine atoms . This compound is known for its unique chemical structure and properties, making it valuable in various scientific and industrial applications.

Preparation Methods

The synthesis of ethyl 2,2,3,3-tetrafluoro-3-[(trifluoroethenyl)oxy]propanoate involves multiple steps. One common method includes the reaction of ethyl 2,2,3,3-tetrafluoro-3-hydroxypropanoate with trifluoroethylene in the presence of a suitable catalyst. The reaction conditions typically involve controlled temperatures and pressures to ensure the desired product is obtained with high yield and purity .

Chemical Reactions Analysis

Ethyl 2,2,3,3-tetrafluoro-3-[(trifluoroethenyl)oxy]propanoate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert this compound into alcohols or other reduced forms, depending on the reagents and conditions used.

Substitution: It can undergo nucleophilic substitution reactions, where the trifluoroethenyl group can be replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

Ethyl 2,2,3,3-tetrafluoro-3-[(trifluoroethenyl)oxy]propanoate has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex fluorinated compounds, which are valuable in materials science and pharmaceuticals.

Biology: Its unique properties make it useful in the study of enzyme interactions and metabolic pathways involving fluorinated substrates.

Medicine: This compound is explored for its potential in drug development, particularly in designing fluorinated drugs with improved pharmacokinetic properties.

Industry: It is used in the production of specialty chemicals and materials with enhanced performance characteristics.

Mechanism of Action

The mechanism of action of ethyl 2,2,3,3-tetrafluoro-3-[(trifluoroethenyl)oxy]propanoate involves its interaction with specific molecular targets. The fluorine atoms in the compound can form strong interactions with enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Ethyl 2,2,3,3-tetrafluoro-3-[(trifluoroethenyl)oxy]propanoate can be compared with other fluorinated compounds such as:

Ethyl 2,3,3,3-tetrafluoro-2-(trifluoromethoxy)propanoate: This compound has a similar structure but with a trifluoromethoxy group instead of a trifluoroethenyl group.

Tetrafluoro-2-(tetrafluoro-2-iodoethoxy)ethanesulfonyl fluoride: Another fluorinated compound used in the synthesis of perfluorinated sulfonic acid silane.

The uniqueness of this compound lies in its specific trifluoroethenyl group, which imparts distinct chemical and physical properties, making it valuable for specialized applications.